Methyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate
Overview
Description
Methyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate, also known as ethyl cyano(3-fluorophenyl)acrylate, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Mechanism of Action
The mechanism of action of mMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate 2-cyano-3-(3-fluorophenyl)prop-2-enoate has not been fully elucidated. However, it is believed to act as a Michael acceptor, reacting with nucleophiles such as thiols and amines. This reactivity has been explored in the development of new methods for the synthesis of other compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of mthis compound 2-cyano-3-(3-fluorophenyl)prop-2-enoate have not been extensively studied. However, it has been shown to have some cytotoxic effects on cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using mMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate 2-cyano-3-(3-fluorophenyl)prop-2-enoate in lab experiments is its reactivity with nucleophiles, which allows for the synthesis of other compounds. However, its cytotoxic effects on cancer cells may limit its use in certain experiments.
Future Directions
There are several future directions for research on mMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate 2-cyano-3-(3-fluorophenyl)prop-2-enoate. One area of interest is its potential as a building block for the synthesis of new pharmaceuticals. Additionally, its reactivity with nucleophiles could be further explored for the development of new synthetic methods. Finally, its cytotoxic effects on cancer cells could be studied in more detail to determine its potential as a cancer treatment.
Synthesis Methods
MMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate 2-cyano-3-(3-fluorophenyl)prop-2-enoate is synthesized through a reaction between this compound 3-fluorobenzoate and malononitrile. The reaction is catalyzed by triMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoateamine and is carried out in the presence of acetic acid. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
MMethyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate 2-cyano-3-(3-fluorophenyl)prop-2-enoate has various applications in scientific research. It has been studied for its potential as a building block in the synthesis of other compounds, including pharmaceuticals. Additionally, it has been used in the development of new methods for the synthesis of other compounds.
properties
IUPAC Name |
methyl (E)-2-cyano-3-(3-fluorophenyl)prop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c1-15-11(14)9(7-13)5-8-3-2-4-10(12)6-8/h2-6H,1H3/b9-5+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNBTUEPNFFWRHE-WEVVVXLNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=CC1=CC(=CC=C1)F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C/C1=CC(=CC=C1)F)/C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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